3-ethyl-1-methyl-N-(1-phenylbutyl)pyrazol-4-amine

• IUPAC Name: 3-ethyl-1-methyl-N-(1-phenylbutyl)pyrazol-4-amine
• InChI: InChI=1S/C16H23N3/c1-4-9-15(13-10-7-6-8-11-13)17-16-12-19(3)18-14(16)5-2/h6-8,10-12,15,17H,4-5,9H2,1-3H3
• InChI Key: LRDNUKOALDESEW-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C1=CC=CC=C1)NC2=CN(N=C2CC)C
• Molecular Formula: C16H23N3
• Molecular Weight: 257.37 g/mol

Description

3-ethyl-1-methyl-N-(1-phenylbutyl)pyrazol-4-amine, also known as EMPB, is a synthetic compound that belongs to the pyrazole class of drugs. EMPB is a novel psychoactive substance with stimulant effects that has gained popularity in recent years. The compound is not approved for medical use and is not regulated by any government agency. However, it has been used for research purposes to study its chemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-ethyl-1-methyl-N-(1-phenylbutyl)pyrazol-4-amine is not fully understood. However, it is believed to act as a dopamine and norepinephrine reuptake inhibitor. This means that it prevents the reuptake of these neurotransmitters, leading to an increase in their concentration in the brain. This increase in neurotransmitter concentration is responsible for the stimulant effects of 3-ethyl-1-methyl-N-(1-phenylbutyl)pyrazol-4-amine.
Biochemical and Physiological Effects:
3-ethyl-1-methyl-N-(1-phenylbutyl)pyrazol-4-amine has been shown to have several biochemical and physiological effects. The compound has been shown to increase heart rate, blood pressure, and body temperature. It has also been shown to increase the release of glucose and fatty acids into the bloodstream. These effects are similar to those of other stimulants, such as amphetamines and cocaine.

Advantages and Limitations for Lab Experiments

The advantages of using 3-ethyl-1-methyl-N-(1-phenylbutyl)pyrazol-4-amine in lab experiments are that it is relatively easy to synthesize and has stimulant effects similar to those of amphetamines. This makes it a useful tool for studying the effects of stimulants on the central nervous system. However, the limitations of using 3-ethyl-1-methyl-N-(1-phenylbutyl)pyrazol-4-amine in lab experiments are that it is not approved for medical use and is not regulated by any government agency. This makes it difficult to obtain and use in research studies.

Future Directions

There are several future directions for research involving 3-ethyl-1-methyl-N-(1-phenylbutyl)pyrazol-4-amine. One area of research could be to study the long-term effects of 3-ethyl-1-methyl-N-(1-phenylbutyl)pyrazol-4-amine on the central nervous system. Another area of research could be to study the potential therapeutic uses of 3-ethyl-1-methyl-N-(1-phenylbutyl)pyrazol-4-amine, such as in the treatment of attention deficit hyperactivity disorder (ADHD) or depression. Additionally, research could be conducted to develop new compounds based on the structure of 3-ethyl-1-methyl-N-(1-phenylbutyl)pyrazol-4-amine that have improved therapeutic potential and fewer side effects.

Synthesis Methods

The synthesis of 3-ethyl-1-methyl-N-(1-phenylbutyl)pyrazol-4-amine involves the reaction of 1-phenylbutan-1-one with hydrazine hydrate to form 1-phenylbutan-1-one hydrazone. The hydrazone is then reacted with ethyl iodide and methylamine to form 3-ethyl-1-methyl-N-(1-phenylbutyl)pyrazol-4-amine. The synthesis method is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

3-ethyl-1-methyl-N-(1-phenylbutyl)pyrazol-4-amine has been used in scientific research to study its effects on the central nervous system. The compound has been shown to have stimulant effects, similar to those of amphetamines. 3-ethyl-1-methyl-N-(1-phenylbutyl)pyrazol-4-amine has also been shown to increase the release of dopamine, norepinephrine, and serotonin in the brain. These neurotransmitters are responsible for regulating mood, motivation, and attention.